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Compound of Interest

Compound Name: CP-84364

Cat. No.: B1669571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-84364, with the Chemical Abstracts Service (CAS) registry number 114457-62-4, is

chemically identified as N-(morpholinocarbonyl)-L-phenylalanine. This compound is primarily

recognized as a metabolite of the renin inhibitor, CP-80,794. While its direct biological activity is

not extensively documented in publicly available literature, its identity as a metabolite suggests

a role in the pharmacokinetic profile of its parent compound.

This technical guide provides a comprehensive overview of the available information on CP-
84364, including its chemical properties, synthesis, and its relationship to CP-80,794. It is

important to note that quantitative biological data and detailed experimental protocols for

biological assays of CP-84364 are scarce in the public domain.

Chemical Properties and Data
A summary of the key chemical identifiers and properties for CP-84364 is presented in the

table below.
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Property Value

CAS Number 114457-62-4

IUPAC Name
(2S)-2-[(morpholine-4-carbonyl)amino]-3-

phenylpropanoic acid

Synonyms
CP-84364, N-(4-Morpholinylcarbonyl)-L-

phenylalanine

Molecular Formula C₁₄H₁₈N₂O₄

Molecular Weight 278.30 g/mol

Appearance Solid powder

Purity Typically >98% (as per commercial suppliers)

Storage Conditions
Dry, dark, and at 0 - 4°C for short term (days to

weeks) or -20°C for long term (months to years)

Synthesis and Experimental Protocols
A documented method for the synthesis of N-(morpholinocarbonyl)-L-phenylalanine involves

the hydrogenation of its benzyl ester precursor.

Synthesis of N-(morpholinocarbonyl)-L-phenylalanine
Experimental Protocol:

A solution of N-morpholinocarbonyl-L-phenylalanine benzyl ester (1.43 g) in methanol (20 ml) is

subjected to hydrogenation over 10% palladium on carbon (150 mg) at 3 atmospheric pressure

of hydrogen for 1 hour. Following the reaction, the solution is filtered to remove the catalyst and

then concentrated under vacuum to yield N-morpholinocarbonyl-L-phenylalanine (1.02 g) as an

amorphous powder.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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